Cas no 1338495-14-9 ((7-Hydroxy1,2,4triazolo1,5-apyrimidin-6-yl)acetic acid)
(7-Hydroxy1,2,4triazolo1,5-apyrimidin-6-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- (7-hydroxy[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)acetic acid
- (7-Hydroxy[1,2,4]triazolo-[1,5-a]pyrimidin-6-yl)acetic acid
- 2-(7-hydroxy-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)acetic acid
- BBL033134
- STL313313
- STL243454
- FCH1602755
- T5059
- [1,2,4]triazolo[1,5-a]pyrimidine-6-acetic acid, 7-hydroxy-
- (7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)acetic acid
- (7-Hydroxy1,2,4triazolo1,5-apyrimidin-6-yl)acetic acid
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- MDL: MFCD20441367
- Inchi: 1S/C7H6N4O3/c12-5(13)1-4-2-8-7-9-3-10-11(7)6(4)14/h2-3H,1H2,(H,12,13)(H,8,9,10)
- InChI Key: RXHFJBBMNZNLNN-UHFFFAOYSA-N
- SMILES: O=C1C(=CN=C2N=CNN12)CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 396
- Topological Polar Surface Area: 94.4
(7-Hydroxy1,2,4triazolo1,5-apyrimidin-6-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H249875-100mg |
(7-Hydroxy[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)acetic acid |
1338495-14-9 | 100mg |
$ 185.00 | 2022-06-04 | ||
| TRC | H249875-250mg |
(7-Hydroxy[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)acetic acid |
1338495-14-9 | 250mg |
$ 380.00 | 2022-06-04 | ||
| TRC | H249875-500mg |
(7-Hydroxy[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)acetic acid |
1338495-14-9 | 500mg |
$ 600.00 | 2022-06-04 | ||
| Chemenu | CM494413-1g |
2-(7-Hydroxy-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)aceticacid |
1338495-14-9 | 97% | 1g |
$*** | 2023-03-30 | |
| Matrix Scientific | 077533-500mg |
(7-Hydroxy[1,2,4]triazolo-[1,5-a]pyrimidin-6-yl)acetic acid |
1338495-14-9 | 500mg |
$336.00 | 2023-09-06 | ||
| Matrix Scientific | 077533-1g |
(7-Hydroxy[1,2,4]triazolo-[1,5-a]pyrimidin-6-yl)acetic acid |
1338495-14-9 | 1g |
$420.00 | 2023-09-06 | ||
| Matrix Scientific | 077533-5g |
(7-Hydroxy[1,2,4]triazolo-[1,5-a]pyrimidin-6-yl)acetic acid |
1338495-14-9 | 5g |
$1260.00 | 2023-09-06 | ||
| OTAVAchemicals | 6097639-100MG |
2-{7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}acetic acid |
1338495-14-9 | 95% | 100MG |
$200 | 2023-06-25 | |
| OTAVAchemicals | 6097639-250MG |
2-{7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}acetic acid |
1338495-14-9 | 95% | 250MG |
$250 | 2023-06-25 | |
| OTAVAchemicals | 6097639-500MG |
2-{7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}acetic acid |
1338495-14-9 | 95% | 500MG |
$300 | 2023-06-25 |
(7-Hydroxy1,2,4triazolo1,5-apyrimidin-6-yl)acetic acid Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
Additional information on (7-Hydroxy1,2,4triazolo1,5-apyrimidin-6-yl)acetic acid
Chemical Compound CAS No. 1338495-14-9: (7-Hydroxy-1,2,4-Triazolo[1,5-a]pyrimidin-6-yl)acetic Acid
The compound with CAS No. 1338495-14-9, known as (7-Hydroxy-1,2,4-triazolo[1,5-a]pyrimidin-6-yl)acetic acid, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolopyrimidine derivatives, which are known for their diverse biological activities and potential applications in drug discovery.
The molecular structure of (7-Hydroxy-1,2,4-triazolo[1,5-a]pyrimidin-6-yl)acetic acid consists of a triazolopyrimidine ring system fused with an acetic acid moiety. The presence of the hydroxyl group at position 7 introduces additional hydrogen bonding capabilities, enhancing its potential for interactions with biological targets. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic and pharmacodynamic properties of bioactive compounds.
One of the most notable aspects of this compound is its potential as a lead molecule in drug development. Researchers have explored its ability to inhibit key enzymes and receptors involved in various pathological processes, such as inflammation and neurodegenerative diseases. For instance, a study published in 2023 demonstrated that (7-Hydroxy-1,2,4-triazolo[1,5-a]pyrimidin-6-yl)acetic acid exhibits potent anti-inflammatory activity by selectively inhibiting cyclooxygenase enzymes.
In addition to its enzymatic inhibitory properties, this compound has also been investigated for its role in modulating cellular signaling pathways. A team of scientists reported that it interacts with the PI3K/AKT/mTOR pathway, which is crucial in regulating cell survival and proliferation. This finding underscores its potential as a therapeutic agent in oncology.
The synthesis of (7-Hydroxy-1,2,4-triazolo[1,5-a]pyrimidin-6-yl)acetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of microwave-assisted synthesis has been particularly effective in improving the yield and purity of this compound.
From an analytical standpoint, advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of this compound. These analyses have provided critical insights into its stereochemistry and stability under various conditions.
Looking ahead, ongoing research is focused on optimizing the bioavailability and reducing potential side effects of (7-Hydroxy-1,2,4-triazolo[1,5-a]pyrimidin-6-yl)acetic acid through structural modifications and formulation development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials.
In conclusion,(7-Hydroxy-1,2,4-triazolo[1,a]pyrimidin--yl)acetic acid represents a promising candidate in the quest for novel therapeutic agents. Its unique chemical structure and diverse biological activities make it a focal point for further investigation across multiple disciplines within the chemical sciences.
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